Cas no 49739-04-0 (Pyrido[2,3-d]pyrimidin-4(3H)-one, 2-amino-6-methyl-)

• Product Name: Pyrido[2,3-d]pyrimidin-4(3H)-one, 2-amino-6-methyl-
• CAS No: 49739-04-0
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 335133
• PubChem ID: 135459393
• Update Time: 2025-04-19

Pyrido[2,3-d]pyrimidin-4(3H)-one, 2-amino-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidin-4(3H)-one, 2-amino-6-methyl-
• 2-amino-6-methyl-1H-pyrido[2,3-d]pyrimidin-4-one
• 2-amino-6-methyl-3H-pyrido[2,3-d]pyrimidin-4-one
• 2-amino-6-methylpyrido[2,3-d]pyrimidin-4(1h)-one
• AC1L6DG5
• AC1Q6IB6
• AG-K-88550
• AR-1D8630
• CTK1D8890
• NSC153334
• Pyrido[2,3-d]pyrimidine-4(3H)-one, 2-amino-6-methyl-
• 49739-04-0
• SCHEMBL17959867
• JEXWSTFWNVLWCG-UHFFFAOYSA-N
• NSC-153334
• SCHEMBL10813052
• 2-Amino-6-methylpyrido[2,3-d]pyrimidin-4(3H)-one #
• DTXSID40302752

• Inchi： 1S/C8H8N4O/c1-4-2-5-6(10-3-4)11-8(9)12-7(5)13/h2-3H,1H3,(H3,9,10,11,12,13)
• InChI Key： JEXWSTFWNVLWCG-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=NC=2N=C(N)N1

Computed Properties

• Exact Mass: 176.06994
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.37
• LogP: 0.78990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines